Salvinorin B
Salvinorin B
Brand Name:
Vulcanchem
CAS No.:
92545-30-7
VCID:
VC0192321
InChI:
InChI=1S/C21H26O7/c1-20-6-4-12-19(25)28-15(11-5-7-27-10-11)9-21(12,2)17(20)16(23)14(22)8-13(20)18(24)26-3/h5,7,10,12-15,17,22H,4,6,8-9H2,1-3H3/t12-,13-,14-,15-,17-,20-,21-/m0/s1
SMILES:
CC12CCC3C(=O)OC(CC3(C1C(=O)C(CC2C(=O)OC)O)C)C4=COC=C4
Molecular Formula:
C21H26O7
Molecular Weight:
390.4 g/mol
Salvinorin B
CAS No.: 92545-30-7
Natural Products
VCID: VC0192321
Molecular Formula: C21H26O7
Molecular Weight: 390.4 g/mol
CAS No. | 92545-30-7 |
---|---|
Product Name | Salvinorin B |
Molecular Formula | C21H26O7 |
Molecular Weight | 390.4 g/mol |
IUPAC Name | methyl (2S,4aR,6aR,7R,9S,10aS,10bR)-2-(furan-3-yl)-9-hydroxy-6a,10b-dimethyl-4,10-dioxo-2,4a,5,6,7,8,9,10a-octahydro-1H-benzo[f]isochromene-7-carboxylate |
Standard InChI | InChI=1S/C21H26O7/c1-20-6-4-12-19(25)28-15(11-5-7-27-10-11)9-21(12,2)17(20)16(23)14(22)8-13(20)18(24)26-3/h5,7,10,12-15,17,22H,4,6,8-9H2,1-3H3/t12-,13-,14-,15-,17-,20-,21-/m0/s1 |
Standard InChIKey | BLTMVAIOAAGYAR-CEFSSPBYSA-N |
Isomeric SMILES | C[C@@]12CC[C@H]3C(=O)O[C@@H](C[C@@]3([C@H]1C(=O)[C@H](C[C@H]2C(=O)OC)O)C)C4=COC=C4 |
SMILES | CC12CCC3C(=O)OC(CC3(C1C(=O)C(CC2C(=O)OC)O)C)C4=COC=C4 |
Canonical SMILES | CC12CCC3C(=O)OC(CC3(C1C(=O)C(CC2C(=O)OC)O)C)C4=COC=C4 |
Synonyms | salvinorin B |
PubChem Compound | 11440685 |
Last Modified | Nov 11 2021 |
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